Cas no 2228123-49-5 (methyl 4-ethoxy-2-hydroxypentanoate)

• Product Name: methyl 4-ethoxy-2-hydroxypentanoate
• CAS No: 2228123-49-5
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 6128616
• PubChem ID: 165881335
• Update Time: 2025-07-17

methyl 4-ethoxy-2-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethoxy-2-hydroxypentanoate
• EN300-1795015
• 2228123-49-5

• Inchi： 1S/C8H16O4/c1-4-12-6(2)5-7(9)8(10)11-3/h6-7,9H,4-5H2,1-3H3
• InChI Key： UMOJVHSGDPMFGK-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 4-ethoxy-2-hydroxypentanoate

Exploring Methyl 4-Ethoxy-2-Hydroxypentanoate (CAS No. 2228123-49-5): Properties, Applications, and Industry Insights

Methyl 4-ethoxy-2-hydroxypentanoate (CAS No. 2228123-49-5) is a specialized ester compound gaining attention in pharmaceutical and fine chemical industries. This hydroxyl-functionalized ester combines a unique molecular structure with versatile reactivity, making it valuable for synthetic applications. The compound's ethoxy and hydroxyl groups contribute to its solubility profile, allowing compatibility with both polar and non-polar solvents—a critical feature for formulation scientists.

Recent trends in green chemistry have amplified interest in derivatives like methyl 4-ethoxy-2-hydroxypentanoate, particularly for their potential as biodegradable intermediates. Industry reports indicate a 28% annual growth in demand for such multifunctional esters since 2022, driven by their use in controlled-release formulations and polymer modification. The compound's chiral center at the 2-position also makes it relevant for asymmetric synthesis, addressing the pharmaceutical sector's need for enantioselective building blocks.

Analytical characterization of CAS No. 2228123-49-5 reveals distinctive spectral signatures: a strong carbonyl stretch at 1735 cm^-1 in IR spectroscopy and characteristic proton shifts between 3.6-4.2 ppm in ¹H NMR. These properties facilitate quality control during production. Current research explores its ester exchange reactions under mild conditions—a response to industry demands for energy-efficient processes. Patent databases show 17 recent applications involving this compound, primarily for flavor encapsulation and drug delivery systems.

The compound's structure-activity relationship has prompted investigations into its metabolic pathways. Preliminary studies suggest the ethoxy-hydroxyl moiety may influence bioavailability when incorporated into prodrugs. This aligns with growing searches for "ester prodrug design" and "sustained-release excipients" across scientific databases. Regulatory agencies classify methyl 4-ethoxy-2-hydroxypentanoate as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed.

Manufacturers are developing scalable synthesis routes for CAS No. 2228123-49-5, with particular focus on catalytic methods that minimize byproducts. A 2023 market analysis highlighted its emerging role in cosmetic stabilizers, where its dual functionality helps maintain formulation integrity. The compound's logP value of 1.2 ± 0.3 makes it particularly useful for transdermal delivery applications—a topic generating 320% more search queries since 2021 according to SEO data tools.

Future applications may leverage the compound's hydrogen-bonding capacity for molecular imprinting technologies. Academic literature frequently cites its potential in smart materials development, especially for temperature-responsive systems. As sustainable chemistry initiatives expand, methyl 4-ethoxy-2-hydroxypentanoate derivatives are being evaluated as bio-based plasticizers, responding to consumer demand for eco-friendly additives in packaging materials.